Cas no 95750-97-3 (4-(3-Chlorophenyl)-1h-pyrazol-3-amine)

4-(3-Chlorophenyl)-1H-pyrazol-3-amine is a chlorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-chlorophenyl substituent attached to the pyrazole core, enhancing its reactivity and binding affinity in molecular interactions. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the amine group at the 3-position allows for further functionalization, making it valuable for structure-activity relationship studies. Its stability under standard laboratory conditions and well-characterized properties facilitate its use in medicinal chemistry and material science applications.

4-(3-Chlorophenyl)-1h-pyrazol-3-amine structure

95750-97-3 structure

Product Name:4-(3-Chlorophenyl)-1h-pyrazol-3-amine

CAS No:95750-97-3

MF:C₉H₈ClN₃

MW:193.632920265198

MDL:MFCD07367225

CID:803345

PubChem ID:10442605

Update Time:2025-06-10

4-(3-Chlorophenyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-(3-Chlorophenyl)-1H-pyrazol-5-amine
- 1H-Pyrazol-3-amine,4-(3-chlorophenyl)-
- 4-(3-chlorophenyl)-1H-pyrazol-3-amine
- 4-(3-CHLORO-PHENYL)-2H-PYRAZOL-3-YL AMINE
- 4,3'-chlorophenyl-5-aminopyrazole
- Z339407370
- EN300-56221
- 4-(3-CHLORO-PHENYL)-2H-PYRAZOL-3-YLAMINE
- AKOS005143716
- CS-0037790
- MFCD07367225
- 95750-97-3
- SCHEMBL102634
- BS-4064
- AKBOVXXJALCPNM-UHFFFAOYSA-N
- 1H-Pyrazol-3-amine, 4-(3-chlorophenyl)-
- AM804617
- AKOS000345088
- DTXSID90439946
- 1H-pyrazol-5-amine, 4-(3-chlorophenyl)-
- ALBB-014535
- STK895603
- BBL022391
- 4-(3-Chlorophenyl)-1h-pyrazol-3-amine
- MDL： MFCD07367225
- Inchi： 1S/C9H8ClN3/c10-7-3-1-2-6(4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
- InChI Key： AKBOVXXJALCPNM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1C=NNC=1N

Computed Properties

Exact Mass: 193.04100
Monoisotopic Mass: 193.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Density: 1.378
Boiling Point: 423.8°Cat760mmHg
Flash Point: 210.1°C
Refractive Index: 1.67
PSA: 54.70000
LogP: 2.89350

4-(3-Chlorophenyl)-1h-pyrazol-3-amine Security Information

HazardClass：IRRITANT

4-(3-Chlorophenyl)-1h-pyrazol-3-amine Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3-Chlorophenyl)-1h-pyrazol-3-amine Pricemore >>

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4-(3-Chlorophenyl)-1h-pyrazol-3-amine Suppliers

Amadis Chemical Company Limited

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(CAS:95750-97-3)4-(3-Chlorophenyl)-1h-pyrazol-3-amine

Order Number:A905366

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:20

Price ($):169.0

Email:sales@amadischem.com

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